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Compound of Interest

Compound Name: Lithium metatungstate

Cat. No.: B089344

For researchers, scientists, and drug development professionals seeking efficient and safe
methods for heavy mineral separation, the choice between Lithium Metatungstate (LMT) and
Sodium Polytungstate (SPT) is a critical one. Both are non-toxic, water-soluble tungstate
compounds that serve as effective replacements for hazardous organic heavy liquids. This
guide provides an objective comparison of their performance, supported by experimental data
and detailed protocols to aid in selecting the optimal medium for your specific application.

Performance Comparison at a Glance

Both LMT and SPT are inorganic salts that, when dissolved in water, create high-density
solutions capable of separating minerals based on their specific gravity.[1] While they share the
fundamental advantage of being safer alternatives to traditional toxic heavy liquids like
bromoform and tetrabromoethane, their properties exhibit subtle but important differences that
can influence separation efficiency, cost-effectiveness, and ease of use.[2][3][4]
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Feature

Lithium Metatungstate
(LMT)

Sodium Polytungstate
(SPT)

Maximum Density

Up to 3.5 g/cm3[5]

Up to 3.1 g/cm3[6][7]

Form

Typically sold as a liquid

Typically sold as a powder[8]

solution[8]
] ) Similar to SPT, but can be Low viscosity at densities up to
Viscosity ) ] -
higher at high densities[2][8] ~2.5 g/lcm3[7]
Toxicity Non-toxic[6] Non-toxic[6][7]

Thermal Stability

Higher thermal stability than
SPT[8]

Less thermally stable above
80°CI[2][3]

pH of Solution

Approximately 4.0[8]

Typically between 2 and 3 for
optimal stability[9]

Density Adjustment

Lowering density by adding
water is easy. Increasing
density requires evaporation of
water.[10]

Density is easily adjustable by
adding water to lower it or
adding more SPT powder to

increase it.[10]

Reusability

Reusable through filtration and
evaporation of water to

increase density.[6][8]

Reusable through filtration and
evaporation of water to

increase density.[7][10]

Quantitative Data Summary

The performance of a heavy liquid is critically dependent on its density and viscosity. The

following tables summarize the key quantitative data for LMT and SPT solutions.

Density and Viscosity

The viscosity of both LMT and SPT solutions increases with density. While both are considered

to have low viscosity at lower densities, this property becomes a more significant factor at the

higher end of their working ranges.

Sodium Polytungstate (SPT) Viscosity vs. Density at 25°C[11]
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Density (g/lcm3) Viscosity (mPa-s or cP)
~2.5 Rises insignificantly[11]
2.85 >20[12]

>2.8 >25[2][3]

Note: Data for a detailed viscosity curve for LMT at various densities is less consistently
reported in the literature, but it is generally considered to have a viscosity similar to or slightly
higher than SPT at comparable high densities.[2][8]

Experimental Protocols

The following is a generalized protocol for heavy mineral separation using either LMT or SPT.
The specific densities of the solutions should be adjusted based on the minerals to be
separated.

Standard Protocol for Heavy Mineral Separation

e Sample Preparation:

o Ensure the mineral sample is crushed to liberate individual grains and sieved to the
desired patrticle size range (e.g., <300 pum).[13]

o Wash the sample with distilled water to remove fine particles like clay and dry it
thoroughly.[13][14]

e Heavy Liquid Preparation:

o Prepare a solution of LMT or SPT to the desired density by either diluting the concentrated
liquid (LMT) or dissolving the powder (SPT) in distilled or deionized water.[10][11] Use a
hydrometer to verify the density.

o For separating common "light" minerals (e.g., quartz, feldspar) from "heavy" minerals, a
density of approximately 2.85 g/mL is often used.[2]

e Separation Procedure:
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o Pour the prepared heavy liquid into a separatory funnel, filling it to about two-thirds
capacity.[15][16]

o Add the dried mineral sample to the separatory funnel.[15][16]

o Stir the mixture vigorously to ensure all particles are wetted by the heavy liquid and then
allow it to settle.[15] The settling time will depend on the grain size and the viscosity of the
liquid; finer particles in more viscous liquids will require more time.[15] For fine-grained
samples, centrifugation can be used to accelerate the separation.[17][18]

o Minerals with a density lower than the liquid will float, while denser minerals will sink.[15]

¢ Fraction Collection:

o Carefully open the stopcock of the separatory funnel to drain the sunken heavy mineral
fraction into a filter funnel lined with filter paper.[15][16]

o Collect the floating light mineral fraction in a separate filter funnel.[15]
e Washing and Recovery:

o Wash both the light and heavy mineral fractions thoroughly with distilled water to remove
all traces of the tungstate solution.[14][15]

o Collect all the wash water containing the diluted LMT or SPT for recycling.[14]
o Dry the separated mineral fractions in an oven.[14]

e Heavy Liquid Recycling:
o Filter the collected wash water to remove any fine mineral particles.

o Evaporate the excess water from the filtrate, for instance, by gentle heating (below 70-
80°C for SPT) or boiling (for the more thermally stable LMT), until the desired density is
restored.[8][9] The recycled liquid can then be reused.[6]

Visualizing the Workflow
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The following diagram illustrates the general workflow for heavy mineral separation using either
LMT or SPT.
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Caption: Workflow for heavy mineral separation using LMT or SPT.

Concluding Remarks

The choice between Lithium Metatungstate and Sodium Polytungstate depends on the
specific requirements of the separation task.

o Sodium Polytungstate (SPT) is often favored for its ease of density adjustment, as it is
typically supplied as a powder. This allows for precise control in creating solutions of varying
densities. However, its lower thermal stability requires more careful handling during the
recycling process.[2][10]

o Lithium Metatungstate (LMT) offers the advantage of higher thermal stability, which can
simplify the recycling process through boiling.[8] It can also achieve a higher maximum
density than SPT.[5] The fact that it is sold as a liquid can be a convenience, but increasing
its density is a more time-consuming process involving evaporation.[3][10]

For separations at very high densities (above 3.1 g/cm?), LMT is the clear choice. For
applications requiring frequent and precise adjustments of density, the powdered form of SPT
may be more convenient. Both are excellent, non-toxic alternatives to traditional organic heavy
liquids, contributing to a safer laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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